Cas no 2228632-48-0 (O-{1-(4-methylpyridin-2-yl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(4-methylpyridin-2-yl)cyclopropylmethyl}hydroxylamine
• CAS No: 2228632-48-0
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5942185
• PubChem ID: 165713982
• Update Time: 2025-06-07

O-{1-(4-methylpyridin-2-yl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(4-methylpyridin-2-yl)cyclopropylmethyl}hydroxylamine
• O-{[1-(4-methylpyridin-2-yl)cyclopropyl]methyl}hydroxylamine
• EN300-1818144
• 2228632-48-0

• Inchi： 1S/C10H14N2O/c1-8-2-5-12-9(6-8)10(3-4-10)7-13-11/h2,5-6H,3-4,7,11H2,1H3
• InChI Key： QRTQIDNFWNWQGE-UHFFFAOYSA-N
• SMILES： O(CC1(C2C=C(C)C=CN=2)CC1)N

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 48.1Ų

Additional information on O-{1-(4-methylpyridin-2-yl)cyclopropylmethyl}hydroxylamine

O-{1-(4-Methylpyridin-2-yl)cyclopropylmethyl}hydroxylamine: A Comprehensive Overview

O-{1-(4-Methylpyridin-2-yl)cyclopropylmethyl}hydroxylamine, identified by the CAS number 2228632-48-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structural features, has garnered attention due to its potential applications in drug discovery and as a versatile intermediate in chemical synthesis. Recent advancements in synthetic methodologies and its utilization in bioactive compound design have further highlighted its importance in contemporary research.

The structure of O-{1-(4-Methylpyridin-2-yl)cyclopropylmethyl}hydroxylamine comprises a hydroxylamine group attached to a cyclopropylmethyl moiety, which is further substituted with a 4-methylpyridine ring. This combination of functional groups provides the molecule with unique electronic and steric properties, making it an attractive candidate for various chemical transformations. The cyclopropane ring, known for its high ring strain, offers opportunities for reactivity in both electrophilic and nucleophilic reactions, while the pyridine ring introduces aromatic stability and potential for hydrogen bonding interactions.

Recent studies have explored the role of this compound in the development of bioactive molecules. For instance, researchers have utilized it as a key intermediate in the synthesis of kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The ability of this compound to participate in amide bond formations and other coupling reactions has made it invaluable in peptide chemistry. Additionally, its application in click chemistry has been reported, where it serves as a substrate for copper-catalyzed azide-alkyne cycloadditions, enabling the construction of complex molecular architectures.

The synthesis of O-{1-(4-Methylpyridin-2-yl)cyclopropylmethyl}hydroxylamine has been optimized through various routes, with a focus on improving yield and reducing reaction steps. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to assemble the pyridine-containing fragment. This method not only enhances efficiency but also aligns with green chemistry principles by minimizing waste generation.

In terms of pharmacological applications, this compound has shown promise as a precursor for drug candidates targeting G-protein coupled receptors (GPCRs). Its ability to modulate these receptors makes it relevant in the development of treatments for central nervous system disorders, such as anxiety and depression. Furthermore, recent computational studies have highlighted its potential as an antagonist for certain ion channels, suggesting its role in neuroprotective therapies.

The stability and solubility profiles of O-{1-(4-Methylpyridin-2-yl)cyclopropylmethyl}hydroxylamine have also been extensively investigated. These studies reveal that the compound exhibits good solubility in organic solvents and moderate stability under physiological conditions, making it suitable for biological assays. Its pharmacokinetic properties are currently under evaluation to assess its suitability as an orally bioavailable drug candidate.

In conclusion, O-{1-(4-Methylpyridin-2-yl)cyclopropylmethyl}hydroxylamine stands out as a multifaceted compound with diverse applications across chemical synthesis and drug discovery. Its unique structure and reactivity continue to drive innovative research directions, positioning it as a key player in modern medicinal chemistry.